4-Methylphenyl 2-Azido-2-deoxy-3,4,6-tri-O-4-chlorobenzyl-1-thio-ß-D-galactopyranoside
4-Methylphenyl 2-Azido-2-deoxy-3,4,6-tri-O-4-chlorobenzyl-1-thio-ß-D-galactopyranoside
Brand Name:
Vulcanchem
CAS No.:
117153-30-7
VCID:
VC0015800
InChI:
InChI=1S/C34H32Cl3N3O4S/c1-22-2-16-29(17-3-22)45-34-31(39-40-38)33(43-20-25-8-14-28(37)15-9-25)32(42-19-24-6-12-27(36)13-7-24)30(44-34)21-41-18-23-4-10-26(35)11-5-23/h2-17,30-34H,18-21H2,1H3/t30-,31-,32+,33-,34+/m1/s1
SMILES:
CC1=CC=C(C=C1)SC2C(C(C(C(O2)COCC3=CC=C(C=C3)Cl)OCC4=CC=C(C=C4)Cl)OCC5=CC=C(C=C5)Cl)N=[N+]=[N-]
Molecular Formula:
C34H32Cl3N3O4S
Molecular Weight:
685.1 g/mol
4-Methylphenyl 2-Azido-2-deoxy-3,4,6-tri-O-4-chlorobenzyl-1-thio-ß-D-galactopyranoside
CAS No.: 117153-30-7
Reference Standards
VCID: VC0015800
Molecular Formula: C34H32Cl3N3O4S
Molecular Weight: 685.1 g/mol
| CAS No. | 117153-30-7 |
|---|---|
| Product Name | 4-Methylphenyl 2-Azido-2-deoxy-3,4,6-tri-O-4-chlorobenzyl-1-thio-ß-D-galactopyranoside |
| Molecular Formula | C34H32Cl3N3O4S |
| Molecular Weight | 685.1 g/mol |
| IUPAC Name | (2R,3R,4R,5R,6S)-5-azido-3,4-bis[(4-chlorophenyl)methoxy]-2-[(4-chlorophenyl)methoxymethyl]-6-(4-methylphenyl)sulfanyloxane |
| Standard InChI | InChI=1S/C34H32Cl3N3O4S/c1-22-2-16-29(17-3-22)45-34-31(39-40-38)33(43-20-25-8-14-28(37)15-9-25)32(42-19-24-6-12-27(36)13-7-24)30(44-34)21-41-18-23-4-10-26(35)11-5-23/h2-17,30-34H,18-21H2,1H3/t30-,31-,32+,33-,34+/m1/s1 |
| Standard InChIKey | XCTYXPINJTUUQN-RUOAZZEASA-N |
| Isomeric SMILES | CC1=CC=C(C=C1)S[C@H]2[C@@H]([C@H]([C@H]([C@H](O2)COCC3=CC=C(C=C3)Cl)OCC4=CC=C(C=C4)Cl)OCC5=CC=C(C=C5)Cl)N=[N+]=[N-] |
| SMILES | CC1=CC=C(C=C1)SC2C(C(C(C(O2)COCC3=CC=C(C=C3)Cl)OCC4=CC=C(C=C4)Cl)OCC5=CC=C(C=C5)Cl)N=[N+]=[N-] |
| Canonical SMILES | CC1=CC=C(C=C1)SC2C(C(C(C(O2)COCC3=CC=C(C=C3)Cl)OCC4=CC=C(C=C4)Cl)OCC5=CC=C(C=C5)Cl)N=[N+]=[N-] |
| Synonyms | 4-Methylphenyl 2-Azido-3,4,6-tris-O-[(4-chlorophenyl)methyl]-2-deoxy-1-thio-β-D-galactopyranoside; |
| PubChem Compound | 14728649 |
| Last Modified | Nov 11 2021 |
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